Ethanone, 2-chloro-1-(tetrahydro-2H-pyran-2-yl)-(9CI)
Cat. No. B116268
M. Wt: 162.61 g/mol
InChI Key: FMSSLEJLVMFYLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[Cl:10][C:11]([C:12]([Cl:13])=[O:14])=[O:15].[Cl:21][CH2:22][Cl:23].[O:16]=[CH:17][N:18]([CH3:19])[CH3:20].[O:1]1[CH:2]([C:7](=[O:8])[OH:9])[CH2:3][CH2:4][CH2:5][CH2:6]1>>[O:1]1[CH:2]([C:7](=[O:9])[CH2:11][Cl:10])[CH2:3][CH2:4][CH2:5][CH2:6]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(Cl)C(=O)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)C1CCCCO1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(CCl)C1CCCCO1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
